Cas no 2228988-22-3 (3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine
• CAS No: 2228988-22-3
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 5870656
• PubChem ID: 165796498
• Update Time: 2025-10-29

3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine
• EN300-1906775
• 2228988-22-3

• Inchi： 1S/C8H6BrN3O/c9-6-4-11-2-1-5(6)7-3-8(10)13-12-7/h1-4H,10H2
• InChI Key： MYWPXHPXBIKHBL-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine

Comprehensive Guide to 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine (CAS No. 2228988-22-3): Properties, Applications, and Market Insights

3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine (CAS No. 2228988-22-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine-oxazole hybrid structure exhibits unique reactivity, making it a valuable intermediate in modern synthetic chemistry. With the growing demand for novel bioactive molecules, this compound's role in drug discovery pipelines continues to expand.

The molecular structure combines a bromopyridine moiety with an oxazol-5-amine group, creating distinct electronic properties that influence its chemical behavior. Researchers particularly value the 3-bromopyridin-4-yl subunit for its versatile coupling capabilities in cross-coupling reactions, while the 1,2-oxazol-5-amine component offers multiple sites for further functionalization. These characteristics explain why this compound appears frequently in recent patent literature for kinase inhibitors and antimicrobial agents.

Current applications of 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine focus primarily on medicinal chemistry development. The compound serves as a key building block for potential therapeutics targeting inflammatory diseases and certain oncological pathways. Its structural features allow for the creation of molecules with improved bioavailability and target specificity – two critical factors in contemporary drug design that align with today's precision medicine trends.

From a synthetic chemistry perspective, the bromine substituent at the 3-position of the pyridine ring enables various transition metal-catalyzed transformations. This includes Suzuki-Miyaura, Negishi, and Buchwald-Hartwig couplings – reactions that dominate current pharmaceutical synthesis methodologies. The oxazole amine portion simultaneously provides a handle for amide bond formation or reductive amination, offering medicinal chemists multiple vectors for structural diversification.

The compound's physicochemical properties have been carefully characterized to support its research applications. With moderate solubility in common organic solvents like DMSO and dichloromethane, 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine demonstrates sufficient stability for most synthetic operations while remaining reactive enough for subsequent transformations. These balanced characteristics contribute to its growing popularity in high-throughput screening libraries and fragment-based drug discovery approaches.

Market analysts note increasing demand for brominated heterocyclic compounds like this one, particularly in the Asia-Pacific region where pharmaceutical innovation is accelerating. The compound's versatility in generating structure-activity relationship (SAR) data makes it particularly valuable for contract research organizations and academic laboratories focused on hit-to-lead optimization programs. Several specialty chemical suppliers now include this molecule in their catalog offerings, reflecting its established role in modern drug discovery workflows.

Quality control standards for CAS 2228988-22-3 typically require HPLC purity ≥95%, with careful monitoring of residual solvents and heavy metal content. Advanced analytical techniques including LC-MS, NMR spectroscopy, and elemental analysis are employed to verify the compound's identity and purity – crucial parameters for reproducible research results. These rigorous specifications address the pharmaceutical industry's increasing emphasis on compound quality in early-stage discovery.

Environmental and handling considerations for 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine follow standard laboratory safety protocols for brominated organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound should be stored under inert atmosphere at low temperatures to maintain stability over extended periods, following common practices for sensitive heterocyclic amines.

Future research directions for this compound class may explore its potential in materials science applications, particularly in the development of organic electronic materials. The conjugated system present in 3-bromopyridin-4-yl oxazole derivatives could offer interesting photophysical properties worth investigating for optoelectronic devices. Such interdisciplinary applications represent an emerging trend in heterocyclic chemistry that bridges traditional pharmaceutical research with advanced materials development.

For researchers sourcing 3-(3-bromopyridin-4-yl)-1,2-oxazol-5-amine, current market availability appears stable with multiple suppliers offering gram to kilogram quantities. Pricing remains competitive compared to similar brominated heterocyclic building blocks, though lead times may vary depending on purification specifications. The compound's growing importance in medicinal chemistry suggests its commercial significance will likely increase in coming years as more derivative structures enter clinical evaluation.